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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SKF-82958 hydrobromide is a potent and selective full agonist for the D1-like dopamine

receptors (D1 and D5).[1][2][3][4][5] It is widely used in neuroscience research to investigate

the roles of D1 receptor activation in various physiological and pathological processes,

including motor control, learning and memory, and neuropsychiatric disorders.[6][7][8] Proper

preparation of stock solutions is critical to ensure the accuracy and reproducibility of

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of SKF-82958 hydrobromide solutions.

Chemical and Physical Properties
A summary of the key properties of SKF-82958 hydrobromide is presented below. This data is

essential for calculating the required mass for stock solution preparation and understanding its

solubility characteristics.
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Property Value Reference

CAS Number 74115-01-8 [9][10][11]

Molecular Formula C₁₉H₂₀ClNO₂·HBr [9][10]

Molecular Weight 410.73 g/mol [2][9][12]

Appearance Solid [1]

Purity ≥98% [9][10]

Solubility (In Vitro)

   DMSO
Soluble to 100 mM (or ≥ 100

mg/mL)
[1][2][9]

   Water
Soluble to 5 mM (with gentle

warming)
[9]

Solubility (In Vivo)

≥ 2.5 mg/mL (6.09 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween-80 + 45% saline

[2]

Storage (Solid)

Store at Room Temperature or

4°C, sealed and protected

from moisture.

[2][9]

Experimental Protocols
3.1. Materials and Equipment

SKF-82958 hydrobromide powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water

Vortex mixer

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Water bath (optional, for dissolving in water)

3.2. Preparation of a 100 mM DMSO Stock Solution (Recommended)

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent for optimal solubility.

Pre-weighing Preparation: Before opening, bring the vial of SKF-82958 hydrobromide to

room temperature to prevent moisture condensation.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of SKF-
82958 hydrobromide powder. For example, to prepare 1 mL of a 100 mM solution, weigh

out 41.07 mg.

Calculation: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol )

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. The

solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][2]

[11]

3.3. Preparation of a 5 mM Aqueous Stock Solution

For experiments where DMSO is not suitable, a lower concentration stock solution can be

prepared in water.
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Weighing: Weigh out the required amount of SKF-82958 hydrobromide. For example, to

prepare 1 mL of a 5 mM solution, weigh 2.05 mg.

Dissolving: Add the appropriate volume of sterile water.

Gentle Warming: If the compound does not dissolve completely at room temperature, warm

the solution gently (e.g., in a 37°C water bath) and vortex intermittently until a clear solution

is obtained.[9]

Storage: Aqueous solutions are generally less stable. It is recommended to prepare them

fresh before use. If short-term storage is necessary, store at 4°C for a limited time. For

longer-term storage, follow the recommendations for DMSO stocks, but be aware that the

stability may be reduced.

Mandatory Visualizations
4.1. Experimental Workflow

The following diagram illustrates the standard workflow for preparing the SKF-82958
hydrobromide stock solution.
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Stock Solution Preparation Workflow
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Step 5

Click to download full resolution via product page

Caption: Workflow for preparing SKF-82958 hydrobromide stock solution.

4.2. Signaling Pathway

SKF-82958 acts as a full agonist at the D1 dopamine receptor, which is a G-protein coupled

receptor (GPCR) that signals through the Gαs protein. This activation initiates a downstream

signaling cascade.
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SKF-82958 Signaling Pathway
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Caption: Simplified signaling pathway of the D1 agonist SKF-82958.

Stability and Storage Summary
Proper storage is crucial to maintain the biological activity of SKF-82958 hydrobromide.
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Form
Storage
Temperature

Duration Notes

Solid Powder
Room Temperature or

4°C
36 months

Keep desiccated and

sealed from moisture.

[2][11]

Solution in DMSO -20°C 1 month

Avoid repeated

freeze-thaw cycles.[1]

[2][11]

-80°C 6 months

Recommended for

long-term storage.[1]

[2]

Note: For in vivo experiments, it is always recommended to prepare working solutions fresh

from a frozen stock on the day of use.[1] Always refer to the batch-specific data on the

Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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